2-(Azetidin-3-yl)-2-methylpropanenitrile 2,2,2-trifluoroacetate

• IUPAC Name: 2-(azetidin-3-yl)-2-methylpropanenitrile;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C7H12N2.C2HF3O2/c1-7(2,5-8)6-3-9-4-6;3-2(4,5)1(6)7/h6,9H,3-4H2,1-2H3;(H,6,7)
• InChI Key: FXYFSGLBWCXGJI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#N)C1CNC1.C(=O)(C(F)(F)F)O
• Molecular Formula: C9H13F3N2O2
• Molecular Weight: 238.21 g/mol

Description

The compound “2-(Azetidin-3-yl)-2-methylpropanenitrile 2,2,2-trifluoroacetate” is a complex organic molecule. It contains an azetidine ring, which is a four-membered heterocyclic ring with one nitrogen atom and three carbon atoms. The azetidine ring is substituted with a 2-methylpropanenitrile group and a trifluoroacetate group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the azetidine ring, the 2-methylpropanenitrile group, and the trifluoroacetate group.

Scientific Research Applications

Synthesis and Chemical Properties

• 2-(Azetidin-3-yl)-2-methylpropanenitrile 2,2,2-trifluoroacetate and its analogs have been synthesized and investigated for their potential as novel ligands for nicotinic receptors. One study describes the synthesis of a related compound, 3-[(2S)-azetidin-2-ylmethoxy]-5-[11C]-methylpyridine, which might be a novel ligand for such receptors, using Stille coupling and trifluoroacetic acid (TFA) for deprotection (Karimi & Långström, 2002).
• Another study explored the use of 3-Hydroxy-4-(trifluoromethyl)azetidin-2-ones as building blocks for the synthesis of various compounds, demonstrating the versatility of azetidinone derivatives in synthetic chemistry (Dao Thi et al., 2018).

Applications in Organic Synthesis

• Azetidin-3-yl compounds have been employed in the synthesis of various biologically active structures. For instance, a study on the synthesis and biological evaluation of Schiff's bases and 2-azetidinones demonstrated their potential as antidepressant and nootropic agents, highlighting the relevance of the azetidinone structure in CNS-active agents (Thomas et al., 2016).

Potential in Medicinal Chemistry

• Research into azetidinone derivatives has revealed their significance in the field of medicinal chemistry. For example, a compound synthesized from an azetidin-3-yl precursor, AZD9833, was identified as a potent and orally bioavailable selective estrogen receptor degrader and antagonist, demonstrating the potential of these compounds in cancer therapy (Scott et al., 2020).

Safety and Hazards

The safety and hazards of a compound depend on its structure and properties. For this compound, handling precautions should be taken due to the presence of the nitrile and trifluoroacetate groups.

Future Directions

Future research on this compound could involve studying its synthesis, reactions, and potential applications. It could also involve investigating its physical and chemical properties in more detail.